Cas no 177705-75-8 (Benzene, 1-(cyclohexyloxy)-2-fluoro-4-nitro-)

Benzene, 1-(cyclohexyloxy)-2-fluoro-4-nitro-, is a fluorinated nitroaromatic compound featuring a cyclohexyloxy substituent. Its unique structure, combining a nitro group, fluorine atom, and cyclohexyl ether linkage, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The electron-withdrawing nitro and fluoro groups enhance reactivity in electrophilic substitution and nucleophilic aromatic substitution reactions, while the cyclohexyloxy moiety contributes to steric and solubility properties. This compound is particularly useful in the development of agrochemicals, dyes, and specialty materials requiring tailored electronic and steric effects. Its stability and functional group compatibility make it suitable for selective modifications in multi-step synthetic routes.

Benzene, 1-(cyclohexyloxy)-2-fluoro-4-nitro- structure

177705-75-8 structure

Product Name:Benzene, 1-(cyclohexyloxy)-2-fluoro-4-nitro-

CAS No:177705-75-8

MF:C₁₂H₁₄FNO₃

MW:239.24286699295

CID:3816467

PubChem ID:53255699

Update Time:2025-06-07

Benzene, 1-(cyclohexyloxy)-2-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(cyclohexyloxy)-2-fluoro-4-nitro-
- 1-(Cyclohexyloxy)-2-fluoro-4-nitrobenzene
- 1-cyclohexyloxy-2-fluoro-4-nitrobenzene
- STL414609
- 177705-75-8
- AKOS024299799
- KS-5486
- MDL： MFCD16345396
- Inchi： 1S/C12H14FNO3/c13-11-8-9(14(15)16)6-7-12(11)17-10-4-2-1-3-5-10/h6-8,10H,1-5H2
- InChI Key： PLKGAHIUZYVLPU-UHFFFAOYSA-N
- SMILES： C1(OC2CCCCC2)=CC=C([N+]([O-])=O)C=C1F

Computed Properties

Exact Mass: 239.09577147Da
Monoisotopic Mass: 239.09577147Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 55.1Å²

Benzene, 1-(cyclohexyloxy)-2-fluoro-4-nitro- Pricemore >>

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